methyl (2Z)-3-chloroprop-2-enoate
Overview
Description
The description of a compound typically includes its molecular formula, molecular weight, and structural formula. It may also include information about the functional groups present in the molecule .
Synthesis Analysis
Synthesis analysis involves understanding the methods and conditions under which the compound can be synthesized. This could involve various chemical reactions and the use of different reagents .Molecular Structure Analysis
Molecular structure analysis involves determining the spatial arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used .Chemical Reactions Analysis
This involves studying the chemical reactions that the compound can undergo. It includes understanding the reaction conditions, the products formed, and the mechanism of the reaction .Physical And Chemical Properties Analysis
This involves measuring properties such as melting point, boiling point, solubility, optical activity, and reactivity. These properties can provide important information about the compound’s structure and reactivity .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl (2Z)-3-chloroprop-2-enoate involves the reaction of starting materials with appropriate reagents to obtain the desired product.", "Starting Materials": [ "Methyl acrylate", "3-chloropropionic acid", "Dicyclohexylcarbodiimide (DCC)", "Dimethylaminopyridine (DMAP)", "Diisopropylethylamine (DIPEA)", "Chloroform", "Sodium bicarbonate", "Anhydrous magnesium sulfate" ], "Reaction": [ "Step 1: Synthesis of 3-chloropropionic acid chloride by reacting 3-chloropropionic acid with thionyl chloride in chloroform.", "Step 2: Synthesis of methyl (2E)-3-chloroprop-2-enoate by reacting methyl acrylate with 3-chloropropionic acid chloride in the presence of DCC, DMAP, and DIPEA.", "Step 3: Conversion of methyl (2E)-3-chloroprop-2-enoate to methyl (2Z)-3-chloroprop-2-enoate by treating the former with sodium bicarbonate and anhydrous magnesium sulfate." ] } | |
CAS RN |
3510-44-9 |
Molecular Formula |
C4H5ClO2 |
Molecular Weight |
120.5 |
Purity |
95 |
Origin of Product |
United States |
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